2-phenoxy-N-[4-(quinoxalin-2-ylsulfamoyl)phenyl]acetamide

• IUPAC Name: 2-phenoxy-N-[4-(quinoxalin-2-ylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C22H18N4O4S/c27-22(15-30-17-6-2-1-3-7-17)24-16-10-12-18(13-11-16)31(28,29)26-21-14-23-19-8-4-5-9-20(19)25-21/h1-14H,15H2,(H,24,27)(H,25,26)
• InChI Key: YZIXXJXMEFYJTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC4=CC=CC=C4N=C3
• Molecular Formula: C22H18N4O4S
• Molecular Weight: 434.5 g/mol

Description

2-phenoxy-N-[4-(quinoxalin-2-ylsulfamoyl)phenyl]acetamide is a synthetic organic compound with the molecular formula C22H18N4O4S. It is known for its unique structure, which combines a phenoxy group, a quinoxaline moiety, and a sulfamoyl phenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-phenoxy-N-[4-(quinoxalin-2-ylsulfamoyl)phenyl]acetamide typically involves the reaction of quinoxalin-2-ylsulfonamide with 2-phenoxyacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified using column chromatography to obtain the desired compound in high yield .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, using larger reaction vessels, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-phenoxy-N-[4-(quinoxalin-2-ylsulfamoyl)phenyl]acetamide can undergo various chemical reactions, including:

Oxidation: The phenoxy group can be oxidized to form phenol derivatives.

Reduction: The quinoxaline moiety can be reduced to form dihydroquinoxaline derivatives.

Substitution: The phenyl and quinoxaline groups can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Reagents such as halogens (chlorine, bromine) or nucleophiles (amines, thiols) under appropriate conditions.

Major Products Formed

Oxidation: Phenol derivatives.

Reduction: Dihydroquinoxaline derivatives.

Substitution: Various substituted phenyl and quinoxaline derivatives.

Scientific Research Applications

2-phenoxy-N-[4-(quinoxalin-2-ylsulfamoyl)phenyl]acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-phenoxy-N-[4-(quinoxalin-2-ylsulfamoyl)phenyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The quinoxaline moiety is known to interact with various biological targets, potentially inhibiting enzyme activity or modulating receptor function. The sulfamoyl group may enhance the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

2-phenoxy-N-[4-(thiazol-2-ylsulfamoyl)phenyl]acetamide: Similar structure but with a thiazole ring instead of a quinoxaline ring.

N-(4-(2-(4-acetylamino-phenoxy)-4,5-dicyano-phenoxy)-phenyl)-acetamide: Contains additional functional groups and different substitution patterns.

Uniqueness

2-phenoxy-N-[4-(quinoxalin-2-ylsulfamoyl)phenyl]acetamide is unique due to its combination of a phenoxy group, a quinoxaline moiety, and a sulfamoyl phenyl group. This unique structure imparts specific chemical and biological properties that distinguish it from similar compounds.